![molecular formula C16H16FNOS B2930042 N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2-methylpropanamide CAS No. 339105-09-8](/img/structure/B2930042.png)
N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2-methylpropanamide
Description
“N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2-methylpropanamide” is a chemical compound with the molecular formula C16H16FNOS . It is part of the family of fentanyl analogues, which includes compounds developed by pharmaceutical companies for legitimate medical use, as well as those which have been sold as designer drugs .
Molecular Structure Analysis
The molecular structure of “N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2-methylpropanamide” consists of 16 carbon atoms, 16 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom . The average mass of the molecule is 289.368 Da, and the monoisotopic mass is 289.093658 Da .Scientific Research Applications
Medicinal Chemistry
In the realm of medicinal chemistry, this compound has potential applications as a pharmaceutical intermediate . It could be used in the synthesis of various bioactive molecules , particularly those with sulfonamide groups which are known for their antimicrobial properties . The presence of the fluorophenyl moiety can be crucial for the development of drugs due to its ability to modulate the biological activity and metabolic stability of therapeutic compounds.
Pharmacology
Pharmacologically, the compound might serve as a lead structure for the development of new therapeutic agents. Its structural features suggest that it could interact with various biological targets, potentially leading to the discovery of novel antiandrogenic drugs, as indicated by related compounds in pharmacological studies .
Biotechnology
In biotechnology, “N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2-methylpropanamide” could be utilized in protein engineering and enzyme inhibition studies. The sulfanyl group in particular may be explored for its ability to form disulfide bonds, which are important in protein structure and function .
Chemistry
Chemically, this compound can be a valuable reagent in organic synthesis. Its sulfanyl and fluorophenyl groups make it a versatile building block for constructing complex organic molecules, potentially useful in creating new materials or chemical sensors .
Materials Science
In materials science, the compound’s molecular structure suggests potential use in the development of organic semiconductors or photovoltaic materials . The fluorophenyl group, in particular, is known to influence electronic properties, which could be beneficial in designing materials with specific conductivity or photoreactivity .
Environmental Science
Lastly, in environmental science, the compound could be investigated for its role in environmental remediation . Its ability to bind to various substrates through its sulfanyl group might be harnessed to remove harmful pollutants from water or soil.
properties
IUPAC Name |
N-[4-(4-fluorophenyl)sulfanylphenyl]-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNOS/c1-11(2)16(19)18-13-5-9-15(10-6-13)20-14-7-3-12(17)4-8-14/h3-11H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNWPAGGFQVQFSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)SC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2-methylpropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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